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Compound of Interest

Compound Name: 3-Methoxybenzyl bromide

Cat. No.: B123926 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
3-Methoxybenzyl bromide is a crucial reagent in organic synthesis, particularly valued in the

pharmaceutical industry for the creation of complex molecular architectures. Its utility as a key

building block necessitates a thorough understanding of its commercial availability, typical

purity levels, and potential impurities. This technical guide provides an in-depth overview of

these aspects, offering valuable information for researchers, scientists, and professionals in

drug development to ensure the quality and reliability of their starting materials. The guide

details commercially available purity grades, lists prominent suppliers, and outlines the

analytical methodologies used for purity assessment. Furthermore, it presents a common

synthetic route and discusses potential process-related impurities, equipping users with the

knowledge to select appropriate grades of 3-Methoxybenzyl bromide and implement effective

quality control measures.

Commercial Availability
3-Methoxybenzyl bromide is readily available from a variety of chemical suppliers, catering to

a wide range of research and development needs, from laboratory-scale synthesis to bulk

manufacturing. The compound is typically offered in various quantities and purities to suit

different applications.

Table 1: Prominent Commercial Suppliers of 3-Methoxybenzyl Bromide
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Supplier Available Purities Common Quantities

Sigma-Aldrich 98% 5 mL, 25 mL

Thermo Scientific Chemicals 98+% 5 g, 25 g

Chem-Impex ≥ 99% (GC) 5 mL, 25 mL, 100 mL

Amerigo Scientific 98% Inquire for details

ChemicalBook 98%, 99% Inquire for details

Physicochemical Properties
A clear understanding of the physicochemical properties of 3-Methoxybenzyl bromide is

essential for its safe handling, storage, and application in chemical reactions.

Table 2: Physicochemical Properties of 3-Methoxybenzyl Bromide

Property Value Reference

CAS Number 874-98-6 [1][2]

Molecular Formula C₈H₉BrO [1][2]

Molecular Weight 201.06 g/mol [3][4]

Appearance Colorless to light yellow liquid [1][5]

Boiling Point 152 °C at 760 mmHg [1][4][6]

Density 1.436 g/mL at 25 °C [3][4]

Refractive Index (n20/D) 1.575 [3][4]

Solubility Soluble in chloroform.

Storage Conditions Store at 0-8 °C [1]

Synthesis and Potential Impurities
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The most common synthetic route to 3-Methoxybenzyl bromide involves the radical

bromination of 3-methylanisole. This process, while efficient, can lead to the formation of

several impurities that may affect the quality and reactivity of the final product.

3-Methylanisole

Radical
Bromination

N-Bromosuccinimide (NBS)

Radical Initiator (e.g., AIBN)

Solvent (e.g., CCl4)

Crude 3-Methoxybenzyl bromide Purification
(e.g., Distillation) Purified 3-Methoxybenzyl bromide

Click to download full resolution via product page

A common synthetic pathway for 3-Methoxybenzyl bromide.

Table 3: Potential Impurities in 3-Methoxybenzyl Bromide
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Impurity Chemical Structure Potential Origin

3-Methylanisole (starting

material)
CH₃OC₆H₄CH₃ Incomplete reaction.

3-Methoxybenzyl alcohol CH₃OC₆H₄CH₂OH Hydrolysis of the product.

3,3'-Dimethoxydibenzyl ether (CH₃OC₆H₄CH₂)₂O
Side reaction during synthesis

or degradation.

Ring-brominated isomers (e.g.,

2-bromo-5-methylanisole)
BrC₆H₃(CH₃)(OCH₃)

Side reaction during

bromination.

Dibrominated product (3-

Methoxybenzylidene bromide)
CH₃OC₆H₄CHBr₂

Over-bromination of the

starting material.

Analytical Methods for Purity Determination
To ensure the quality of 3-Methoxybenzyl bromide, a range of analytical techniques are

employed. Gas Chromatography (GC) is the most cited method for purity assessment by

commercial suppliers. However, High-Performance Liquid Chromatography (HPLC) and

Nuclear Magnetic Resonance (NMR) spectroscopy are also powerful tools for a comprehensive

analysis.
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Sample Preparation

Analytical Techniques

Data Analysis

Sample

Dilution

Gas Chromatography (GC)High-Performance Liquid
Chromatography (HPLC)

Nuclear Magnetic Resonance
(NMR)

Purity Assessment
(% Area)

Impurity Identification
(MS, NMR shifts)

Certificate of Analysis
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Unknown Peak in
GC or HPLC Chromatogram

Mass Spectrometry (MS)
- Determine Molecular Weight

NMR Spectroscopy
- Determine Structure

Compare with Spectral
Databases and Literature

Impurity Structure
Confirmed
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to the Commercial Availability and
Purity of 3-Methoxybenzyl Bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b123926#commercial-availability-and-purity-of-3-
methoxybenzyl-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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